Cas no 2227692-00-2 ((3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• CAS No: 2227692-00-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6446840
• PubChem ID: 165697713
• Update Time: 2025-06-11

(3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• EN300-1754216
• 2227692-00-2

• Inchi： 1S/C11H15NO3/c13-10(6-11(14)15)9-5-7-3-1-2-4-8(7)12-9/h5,10,12-13H,1-4,6H2,(H,14,15)/t10-/m1/s1
• InChI Key： LKZFJYKEVHRQEP-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.3Ų

Additional information on (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic Acid (CAS No. 2227692-00-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid, identified by its CAS number 2227692-00-2, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of tetrahydroindole derivatives, which are known for their diverse biological activities and therapeutic implications.

The molecular structure of (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid features a chiral center at the 3-position of the propanoic acid moiety, contributing to its stereochemical diversity. The presence of a tetrahydroindole ring system further enhances its pharmacological relevance. Tetrahydroindole derivatives have been extensively studied for their roles in modulating various biological pathways, including neurotransmitter systems and inflammatory responses.

Recent research has highlighted the significance of (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid in the context of central nervous system (CNS) disorders. Studies indicate that this compound may exhibit neuroprotective properties by interacting with specific receptor targets. For instance, its ability to modulate serotonin receptors has been explored in the treatment of depression and anxiety disorders. The chiral purity of the compound is particularly crucial in these applications, as enantiomeric differences can significantly influence its pharmacokinetic and pharmacodynamic profiles.

In addition to its potential CNS applications, (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid has been investigated for its anti-inflammatory effects. In preclinical studies, this compound has demonstrated the ability to inhibit key pro-inflammatory cytokines and enzymes. The tetrahydroindole moiety is believed to be responsible for these anti-inflammatory properties by interacting with nuclear factor kappa B (NF-κB) signaling pathways. Such interactions are critical in developing novel therapeutics for chronic inflammatory diseases.

The synthesis of (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis have been particularly effective in isolating the desired enantiomer. These synthetic approaches not only highlight the compound's structural complexity but also underscore the importance of precision in pharmaceutical manufacturing.

From a pharmacological perspective, the bioavailability and metabolic stability of (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid are critical factors that determine its therapeutic efficacy. Studies have shown that modifications to the propanoic acid side chain can influence metabolic pathways and drug-drug interactions. Understanding these interactions is essential for optimizing dosing regimens and minimizing potential adverse effects.

The role of computational modeling in studying (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid cannot be overstated. Molecular docking simulations have been utilized to predict binding affinities with target proteins and enzymes. These simulations provide valuable insights into the compound's mechanism of action and help in designing structure-based drug candidates. The integration of computational tools with experimental data has accelerated the discovery process in medicinal chemistry.

Future research directions for (3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid include exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that this compound may mitigate neuroinflammation and oxidative stress—key pathological features of these conditions. Further investigation into its long-term safety profile and clinical efficacy will be necessary before it can be translated into therapeutic applications.

In conclusion,(3R)-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yloctopanoic acid (CAS No. 2227692 -00 - 2) represents a promising candidate in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating CNS disorders and inflammatory diseases make it a subject of intense scientific interest. Continued research efforts aimed at optimizing its synthesis and evaluating its therapeutic efficacy will further solidify its role in drug development.